Cas no 936923-43-2 (1,2-Benzisothiazole-3-carboxylicacid, 5-hydroxy-, ethyl ester)

• Product Name: 1,2-Benzisothiazole-3-carboxylicacid, 5-hydroxy-, ethyl ester
• CAS No: 936923-43-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 803082
• PubChem ID: 57356030
• Update Time: 2025-04-19

1,2-Benzisothiazole-3-carboxylicacid, 5-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3-carboxylicacid, 5-hydroxy-, ethyl ester
• 5-hydroxy-1,2-Benzisothiazole-3-carboxylic acid ethyl ester
• ethyl 5-hydroxy-1,2-benzothiazole-3-carboxylate
• 936923-43-2
• ETHYL 5-HYDROXYBENZO[D]ISOTHIAZOLE-3-CARBOXYLATE
• DTXSID80723386
• FT-0726464

• Inchi： 1S/C10H9NO3S/c1-2-14-10(13)9-7-5-6(12)3-4-8(7)15-11-9/h3-5,12H,2H2,1H3
• InChI Key： ITDAEEIRCYJSBY-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C(C(=O)OCC)=N1)O

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.403
• Boiling Point: 331 ºC
• Flash Point: 154 ºC